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Compound of Interest

Compound Name: Disperse Violet 1

Cat. No.: B7737400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties of

C.I. 61100, also known as 1,4-diaminoanthraquinone. It includes a summary of its molecular

weight and other quantitative data, alongside detailed experimental protocols for its synthesis.

Core Data Presentation
C.I. 61100 is an organic compound with the chemical formula C₁₄H₁₀N₂O₂.[1][2][3] It is

classified as an anthraquinone dye.[1] The molecular and physical properties of this compound

are summarized in the table below.
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Property Value Source

Chemical Name
1,4-Diaminoanthracene-9,10-

dione
[4][5]

C.I. Name C.I. 61100 [2]

CAS Number 128-95-0 [1][2][4]

Molecular Formula C₁₄H₁₀N₂O₂ [1][2][3]

Molecular Weight 238.24 g/mol [5][6]

Appearance Dark Violet to Black Solid [5]

Melting Point 265-269 °C [5]

Solubility

Soluble in benzene and

pyridine; slightly soluble in hot

aniline acetate and ethanol.

[5]

Experimental Protocols
Several methods for the synthesis of 1,4-diaminoanthraquinone have been documented. A

common approach involves the reaction of 1,4-dihydroxyanthraquinone (quinizarin) with an

amine source.

Synthesis of 1,4-Diaminoanthraquinone from 1,4-
Dihydroxyanthraquinone
This protocol outlines a general procedure for the synthesis of 1,4-diaminoanthraquinone.

Materials:

1,4-dihydroxyanthraquinone (quinizarin)

Ammonia source (e.g., aqueous ammonia)

Reducing agent (e.g., sodium dithionite)

Solvent (e.g., water or an organic solvent)
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Procedure:

Reduction of Quinizarin: In a reaction vessel, dissolve 1,4-dihydroxyanthraquinone in a

suitable solvent.

Add a reducing agent, such as sodium dithionite, to the solution to form the leuco compound.

Amination: Introduce the ammonia source to the reaction mixture. The reaction is typically

carried out at an elevated temperature and pressure.

Oxidation: After the amination is complete, the resulting leuco-1,4-diaminoanthraquinone is

oxidized back to 1,4-diaminoanthraquinone. This can often be achieved by exposure to air.

Purification: The crude product is then purified, which may involve filtration, washing with

water, and drying. Recrystallization from a suitable solvent can be performed for further

purification.

Visualizations
Experimental Workflow for the Synthesis of 1,4-
Diaminoanthraquinone
The following diagram illustrates a generalized workflow for the synthesis of C.I. 61100 from

1,4-dihydroxyanthraquinone.
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Caption: Synthesis workflow for C.I. 61100.

Note on Signaling Pathways: As of the current literature review, there is no established

information detailing specific signaling pathways in which C.I. 61100 or its direct derivatives are

known to be involved. The primary applications and research focus for this compound are in

materials science, particularly as a dye and in the development of redox-flow batteries. While

some derivatives have been investigated for cytotoxic effects, their mechanisms of action at the

level of cellular signaling pathways have not been elucidated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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